2-{[4-(4-Fluorophenyl)-4-oxobutyl]sulfanyl}-4-(4-methoxyphenyl)-6-(2-thienyl)nicotinonitrile
2-{[4-(4-Fluorophenyl)-4-oxobutyl]sulfanyl}-4-(4-methoxyphenyl)-6-(2-thienyl)nicotinonitrile
Brand Name:
Vulcanchem
CAS No.:
340816-77-5
VCID:
VC0433402
InChI:
InChI=1S/C27H21FN2O2S2/c1-32-21-12-8-18(9-13-21)22-16-24(26-5-3-14-33-26)30-27(23(22)17-29)34-15-2-4-25(31)19-6-10-20(28)11-7-19/h3,5-14,16H,2,4,15H2,1H3
SMILES:
COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCCCC(=O)C3=CC=C(C=C3)F)C4=CC=CS4
Molecular Formula:
C27H21FN2O2S2
Molecular Weight:
488.6g/mol
2-{[4-(4-Fluorophenyl)-4-oxobutyl]sulfanyl}-4-(4-methoxyphenyl)-6-(2-thienyl)nicotinonitrile
CAS No.: 340816-77-5
Main Products
VCID: VC0433402
Molecular Formula: C27H21FN2O2S2
Molecular Weight: 488.6g/mol
![2-{[4-(4-Fluorophenyl)-4-oxobutyl]sulfanyl}-4-(4-methoxyphenyl)-6-(2-thienyl)nicotinonitrile - 340816-77-5](/images/no_structure.jpg)
| CAS No. | 340816-77-5 |
|---|---|
| Product Name | 2-{[4-(4-Fluorophenyl)-4-oxobutyl]sulfanyl}-4-(4-methoxyphenyl)-6-(2-thienyl)nicotinonitrile |
| Molecular Formula | C27H21FN2O2S2 |
| Molecular Weight | 488.6g/mol |
| IUPAC Name | 2-[4-(4-fluorophenyl)-4-oxobutyl]sulfanyl-4-(4-methoxyphenyl)-6-thiophen-2-ylpyridine-3-carbonitrile |
| Standard InChI | InChI=1S/C27H21FN2O2S2/c1-32-21-12-8-18(9-13-21)22-16-24(26-5-3-14-33-26)30-27(23(22)17-29)34-15-2-4-25(31)19-6-10-20(28)11-7-19/h3,5-14,16H,2,4,15H2,1H3 |
| Standard InChIKey | XAHXHVHTQIIBOU-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCCCC(=O)C3=CC=C(C=C3)F)C4=CC=CS4 |
| Canonical SMILES | COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCCCC(=O)C3=CC=C(C=C3)F)C4=CC=CS4 |
| PubChem Compound | 1721107 |
| Last Modified | Nov 11 2021 |
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